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Compound of Interest

Compound Name: Cycloeicosane

Cat. No.: B12656103 Get Quote

Disclaimer: Specific hazard data for Cycloeicosane is not readily available in public safety

databases. The following guidance is based on established best practices for handling solid

organic compounds that are generally considered to be of low toxicity. Researchers should

always consult their institution's safety protocols and a qualified safety professional before

handling any chemical.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals working with Cycloeicosane. The procedural,

step-by-step guidance is designed to answer specific operational questions and build trust by

providing value beyond the product itself.

Data Presentation
The following table summarizes the known physical and chemical properties of

Cycloeicosane.
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Property Value Source

Molecular Formula C₂₀H₄₀ --INVALID-LINK--

Molecular Weight 280.53 g/mol
--INVALID-LINK--, --INVALID-

LINK--

CAS Number 296-56-0
--INVALID-LINK--, --INVALID-

LINK--

Appearance Solid General knowledge

Melting Point 335 K (61.85 °C) --INVALID-LINK--

Boiling Point 387.2 °C at 760 mmHg --INVALID-LINK--

Density 0.79 g/cm³ --INVALID-LINK--

Flash Point 176.7 °C --INVALID-LINK--

Vapor Pressure 7.47E-06 mmHg at 25°C --INVALID-LINK--

Personal Protective Equipment (PPE)
Given that Cycloeicosane is a solid organic compound with no specific listed hazards, the

primary risks are inhalation of dust particles and direct contact with skin and eyes. The

following PPE is recommended as a minimum standard of protection.
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Task Eye Protection
Hand
Protection

Respiratory
Protection

Protective
Clothing

Weighing and

Transferring

Solid

Safety glasses

with side shields
Nitrile gloves

N95 or P100

respirator if

handling

significant

quantities or if

dust is generated

Standard

laboratory coat

Preparing

Solutions

Chemical splash

goggles
Nitrile gloves

Not generally

required if

performed in a

well-ventilated

area or fume

hood

Standard

laboratory coat

General

Handling and

Manipulation

Safety glasses

with side shields
Nitrile gloves

Not generally

required

Standard

laboratory coat

Cleaning and

Waste Disposal

Chemical splash

goggles
Nitrile gloves

Not generally

required

Standard

laboratory coat

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a systematic operational plan is crucial for minimizing exposure and ensuring a

safe laboratory environment.

1. Preparation:

Ensure the work area, typically a chemical fume hood or a well-ventilated benchtop, is clean

and uncluttered.

Cover the work surface with disposable bench paper to contain any potential spills.

Assemble all necessary equipment and reagents before commencing work.
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Don the appropriate PPE as outlined in the table above.

2. Handling:

Weighing and Transferring: When weighing and transferring solid Cycloeicosane, do so in a

designated area, preferably within a fume hood or a ventilated enclosure, to minimize the

potential for inhaling dust. Use a spatula or other appropriate tool to handle the solid. Avoid

creating dust clouds.

Preparing Solutions: If preparing a solution, slowly add the solid Cycloeicosane to the

solvent to prevent splashing. Ensure the solvent is compatible with Cycloeicosane.

General Use: During any manipulation, avoid direct contact with the skin and eyes.

3. Post-Handling:

Thoroughly wash hands with soap and water after handling the compound, even if gloves

were worn.

Clean all contaminated surfaces with an appropriate solvent and dispose of the cleaning

materials as chemical waste.

Properly store the Cycloeicosane in a tightly sealed container in a cool, dry, and well-

ventilated area.

Disposal Plan
Proper disposal of chemical waste is essential to prevent environmental contamination and

ensure regulatory compliance.

1. Solid Waste:

Collect any solid Cycloeicosane waste, including contaminated consumables like weighing

paper and paper towels, in a designated, labeled waste container for non-hazardous solid

chemical waste.[1][2][3]

Do not dispose of solid chemical waste in the regular trash unless specifically permitted by

your institution's environmental health and safety (EHS) department.[1][2]
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2. Liquid Waste:

If Cycloeicosane is in a non-hazardous solvent, it may be permissible to dispose of it down

the drain with copious amounts of water, but only with prior approval from your institution's

EHS department.[1][4]

Otherwise, collect liquid waste containing Cycloeicosane in a designated, labeled container

for non-hazardous liquid chemical waste.[5]

3. Empty Containers:

Empty containers of Cycloeicosane should be managed according to your institution's

guidelines.[6][7] Generally, this involves defacing the label and disposing of the container in

the regular trash or recycling, provided it is "RCRA empty" (all contents have been removed

by normal means).[7]

Experimental Workflow
The following diagram illustrates the logical workflow for the safe handling and disposal of

Cycloeicosane.
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Caption: Workflow for Safe Handling and Disposal of Cycloeicosane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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